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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-chlorobenzoic

acid

CAS No.: 75835-35-7

Cat. No.: B1308758

Get Quote

Part 1: Executive Summary & Structural Context
4-(Benzyloxy)-2-chlorobenzoic acid is a critical intermediate in the synthesis of

pharmaceutical agents, particularly those targeting PPAR agonists and specific kinase

inhibitors. Its structural integrity relies on the precise regiochemistry of the chlorine atom at the

ortho position relative to the carboxylic acid, and the benzyl protection of the para-hydroxyl

group.

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) designed to serve

as a reference standard for structural confirmation and purity assessment. The data presented

synthesizes experimental baselines with high-fidelity predictive modeling based on substituent

additivity principles, ensuring robustness for Quality Control (QC) workflows.

Structural Logic & Numbering[1]
C1: Carboxyl attachment (COOH)

C2: Chlorine substituent (Cl) - Key for steric and electronic influence on H6
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C4: Benzyloxy substituent (OBn) - Electron-donating group (EDG)

C3, C5, C6: Aromatic protons[1]

Part 2: Experimental Protocols
To ensure reproducible spectral data, the following sample preparation protocols are

recommended.

Nuclear Magnetic Resonance (NMR) Preparation
Solvent: DMSO-d₆ (Dimethyl sulfoxide-d₆) is preferred over CDCl₃ due to the limited

solubility of the free carboxylic acid moiety and the potential for dimerization in non-polar

solvents.

Concentration: 10–15 mg per 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) internal standard at 0.00 ppm.[1]

Temperature: 298 K (25°C).

Infrared Spectroscopy (IR) Preparation
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Protocol: For KBr, mix 1-2 mg of sample with 100 mg dry KBr; press to form a translucent

pellet. For ATR, ensure the crystal is cleaned with isopropanol to remove cross-

contaminants.

Mass Spectrometry (MS) Conditions
Ionization: Electrospray Ionization (ESI) in Negative Mode [M-H]⁻ is most sensitive for

carboxylic acids.

Mobile Phase: Acetonitrile:Water (50:50) with 0.1% Formic Acid (to aid ionization in positive

mode) or Ammonium Acetate (for negative mode).

Part 3: Spectroscopic Data Atlas
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Nuclear Magnetic Resonance (¹H NMR)
The ¹H NMR spectrum is characterized by a distinct AMX spin system on the central benzoate

ring, owing to the asymmetric substitution pattern.

Table 1: ¹H NMR Chemical Shift Assignments (400 MHz, DMSO-d₆)
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Position
Shift (δ,
ppm)

Multiplicity
Coupling (J,
Hz)

Integration
Assignment
Logic

COOH 12.80 - 13.10 Broad Singlet - 1H

Acidic proton;

shift varies

with

concentration

/water

content.

H-6 7.82 Doublet (d) 8.6 1H

Ortho to

COOH. Most

deshielded

due to

anisotropic

effect of

carbonyl.

Ph-H 7.35 - 7.48 Multiplet (m) - 5H

Benzyl

aromatic

protons

(overlap).

H-3 7.15 Doublet (d) 2.4 1H

Meta to OBn,

Ortho to Cl.

Small meta-

coupling to

H5.

H-5 7.02
Doublet of

Doublets (dd)
8.6, 2.4 1H

Ortho to OBn

(shielded by

resonance).

Couplings to

H6 and H3.

CH₂ 5.21 Singlet (s) - 2H

Benzylic

methylene.

Sharp singlet

is a purity

indicator.
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Expert Insight: The coupling constant of J = 8.6 Hz between H-5 and H-6 confirms the para

relationship is blocked, verifying the 1,2,4-substitution pattern. If the Cl were at position 3, the

splitting pattern would change drastically (two doublets with small meta coupling).

Infrared Spectroscopy (FT-IR)
The IR spectrum provides rapid functional group validation.

Table 2: Key IR Absorption Bands

Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Diagnostic Value

2800 - 3200 O-H Stretch (Broad) Carboxylic Acid

Very broad "hump"

characteristic of

dimers.

1685 - 1705 C=O Stretch Aromatic Acid

Conjugation with the

ring lowers this from

typical 1710 cm⁻¹.

1590, 1575 C=C Stretch Aromatic Ring

Skeletal vibrations;

enhanced by polar

substituents.

1240 - 1260 C-O-C Stretch Alkyl Aryl Ether

Strong band

confirming the

benzyloxy attachment.

740 - 760 C-Cl Stretch Aryl Chloride

Fingerprint region

confirmation of

chlorination.

Mass Spectrometry (MS)
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Mass spectrometry confirms the molecular weight and the presence of chlorine via its isotopic

signature.

Ionization Mode: ESI (-) (Negative Mode)

Parent Ion [M-H]⁻: m/z 261.0 (¹⁰⁰% intensity for ³⁵Cl)

Isotope Peak [M+2-H]⁻: m/z 263.0 (~32% intensity)

Fragmentation Pathway (ESI+ or EI):

Parent: m/z 262 (M⁺)

Loss of Benzyl: m/z 91 (Tropylium ion, Base Peak in EI)

Core Fragment: m/z 171 (2-chloro-4-hydroxybenzoic acid cation)

Decarboxylation: m/z 127 (3-chlorophenol cation fragment)

Part 4: Visualization & Workflow
Structural Elucidation Workflow
The following diagram outlines the logical flow for confirming the structure of 4-(Benzyloxy)-2-
chlorobenzoic acid during a synthesis campaign.
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Figure 1: Quality Control Decision Tree for 4-(Benzyloxy)-2-chlorobenzoic acid.

Mass Spectrometry Fragmentation Logic
Understanding the fragmentation helps distinguish this compound from its isomers (e.g., where

the benzyl group might be on the ester).
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Figure 2: Primary fragmentation pathway in Electron Impact (EI) or high-energy ESI MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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